molecular formula C5H6N2O2S B8741025 3-Methoxyisothiazole-4-carboxamide CAS No. 31815-42-6

3-Methoxyisothiazole-4-carboxamide

Cat. No.: B8741025
CAS No.: 31815-42-6
M. Wt: 158.18 g/mol
InChI Key: YTNBPVOMMSNEAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxyisothiazole-4-carboxamide is a useful research compound. Its molecular formula is C5H6N2O2S and its molecular weight is 158.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

31815-42-6

Molecular Formula

C5H6N2O2S

Molecular Weight

158.18 g/mol

IUPAC Name

3-methoxy-1,2-thiazole-4-carboxamide

InChI

InChI=1S/C5H6N2O2S/c1-9-5-3(4(6)8)2-10-7-5/h2H,1H3,(H2,6,8)

InChI Key

YTNBPVOMMSNEAL-UHFFFAOYSA-N

Canonical SMILES

COC1=NSC=C1C(=O)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 2.8 g. (0.02 mole) of 4-cyano-3-methoxyisothiazole prepared as in Example 18 in 30 ml. of 75% sulfuric acid was heated at 70° C. for 0.5 hour. The solution was then cooled and poured into ice to give after filtration and drying 0.95 g. of 4-carbamoyl-3-methoxyisothiazole, m.p. 165°-168° C. By continuous ether extraction of the aqueous filtrate an addition 1.13 g. of 4-carbamoyl-3-methoxyisothiazole was obtained to give a total yield of 2.08 g. (66%).
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